Cas no 100037-06-7 (2(3H)-Benzoxazolone,3-[3-[4-[(4,5-dihydro-1H-imidazol-2-yl)amino]phenyl]-3-oxopropyl]-6-methyl-,hydriodide (1:1))
100037-06-7 structure
Product Name:2(3H)-Benzoxazolone,3-[3-[4-[(4,5-dihydro-1H-imidazol-2-yl)amino]phenyl]-3-oxopropyl]-6-methyl-,hydriodide (1:1)
CAS No:100037-06-7
MF:C20H21IN4O3
MW:492.310216665268
CID:170009
PubChem ID:57607
Update Time:2025-04-19
2(3H)-Benzoxazolone,3-[3-[4-[(4,5-dihydro-1H-imidazol-2-yl)amino]phenyl]-3-oxopropyl]-6-methyl-,hydriodide (1:1) Chemical and Physical Properties
Names and Identifiers
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- 2(3H)-Benzoxazolone,3-[3-[4-[(4,5-dihydro-1H-imidazol-2-yl)amino]phenyl]-3-oxopropyl]-6-methyl-,hydriodide (1:1)
- 3-[3-[4-(4,5-dihydro-1H-imidazol-1-ium-2-ylamino)phenyl]-3-oxopropyl]-6-methyl-1,3-benzoxazol-2-one,iodide
- 2-Benzoxazolinone, 3-(2-(p-(2-imidazolin-2-ylamino)benzoyl)ethyl)-6-methyl-, monohydriodide
- 100037-06-7
- 2(3H)-Benzoxazolone, 3-(3-(4-((4,5-dihydro-1H-imidazol-2-yl)amino)phenyl)-3-oxopropyl)-6-methyl-, monohydriodide
- 3-(2-(p-(2-Imidazolin-2-ylamino)benzoyl)ethyl)-6-methyl-2-benzoxazolinone hydriodide
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- Inchi: 1S/C20H20N4O3.HI/c1-13-2-7-16-18(12-13)27-20(26)24(16)11-8-17(25)14-3-5-15(6-4-14)23-19-21-9-10-22-19;/h2-7,12H,8-11H2,1H3,(H2,21,22,23);1H
- InChI Key: QOXXFQDCNVISMD-UHFFFAOYSA-N
- SMILES: [I-].O1C(N(C2C=CC(C)=CC1=2)CCC(C1C=CC(=CC=1)NC1=NCC[NH2+]1)=O)=O
Computed Properties
- Exact Mass: 470.9011
- Monoisotopic Mass: 492.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 600
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.6A^2
Experimental Properties
- Boiling Point: 575.7°Cat760mmHg
- Flash Point: 302°C
- PSA: 87.17
- LogP: 3.38260
2(3H)-Benzoxazolone,3-[3-[4-[(4,5-dihydro-1H-imidazol-2-yl)amino]phenyl]-3-oxopropyl]-6-methyl-,hydriodide (1:1) Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
100037-06-7 (2(3H)-Benzoxazolone,3-[3-[4-[(4,5-dihydro-1H-imidazol-2-yl)amino]phenyl]-3-oxopropyl]-6-methyl-,hydriodide (1:1)) Related Products
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